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Abstract
C.I. 53630, commercially known as Sulphur Green 14, is a sulphur dye characterized by its

brilliant green shade. Primarily utilized in the textile industry, it is employed for the dyeing of

cellulosic fibers such as cotton, hemp, and viscose, as well as for leather and paper

applications.[1][2] This technical guide provides a comprehensive overview of the synthesis

and characterization of C.I. 53630, compiling available data from patents, commercial literature,

and scientific publications. Due to the proprietary nature of industrial dye synthesis, a detailed,

publicly available experimental protocol for Sulphur Green 14 is scarce. Therefore, this guide

presents a generalized synthesis methodology based on established principles of sulphur dye

chemistry. Furthermore, standard characterization techniques applicable to this class of dyes

are detailed to provide a framework for quality control and analysis.

Physicochemical Properties and Commercial Data
Sulphur Green 14 is a dark green powder that is insoluble in water.[2][3][4] It becomes soluble

in an aqueous solution of sodium sulfide, which acts as a reducing agent, to form a leuco-

compound that has affinity for cellulosic fibers.[4][5] The dye is then regenerated on the fiber by

oxidation. In concentrated sulfuric acid, it dissolves to form a dark yellow solution.[2][3][6]
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Property Description

C.I. Name Sulphur Green 14

C.I. Number 53630

CAS Number 12227-06-4

Appearance Dark green powder

Solubility in Water Insoluble

Solubility in Na₂S Soluble (forms a blue-gray solution)

Solubility in H₂SO₄ Soluble (forms a dark yellow solution)

Synonyms
Sulphur Brilliant Green F3G, Sulphur Light

Green G

Synthesis of C.I. 53630 (Sulphur Green 14)
The precise industrial synthesis protocol for C.I. 53630 is not publicly disclosed. However,

based on available literature, a general manufacturing process involves the sulfurization of a

phthalocyanine derivative. One described method indicates the use of phthalocyanine blue as

a starting material.[7] The process can be generalized into the following key stages:

Generalized Synthesis Protocol
Chlorosulfonation of Phthalocyanine Blue: Phthalocyanine blue is reacted with a

chlorosulfonating agent, such as chlorosulfonic acid, to introduce sulfonyl chloride groups

onto the phthalocyanine macrocycle.

Reduction: The resulting chlorosulfonated intermediate is then subjected to reduction. This

step is crucial for the subsequent formation of the sulphur dye.

Sulfurization (Thionation): The reduced intermediate is heated with a source of sulfur,

typically sodium polysulfide, to introduce sulfur-containing chromophores. This step is what

defines the compound as a sulphur dye.
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Isolation and Purification: The final product, Sulphur Green 14, is isolated from the reaction

mixture through a series of steps that may include filtration, neutralization, and washing to

remove impurities. The purified dye is then dried and pulverized to obtain the final powder

form.

It is important to note that the exact reaction conditions, such as temperature, pressure,

reaction times, and the specific reagents (e.g., reducing agents), are proprietary and optimized

for industrial-scale production.

Synthesis Workflow Diagram
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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